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Compound of Interest

Compound Name: SR 146131

Cat. No.: B1682613

Technical Support Center: SR 146131

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the stability and storage of SR 146131 in solution.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid SR 1461317

A: Solid SR 146131 powder should be stored at -20°C for long-term stability, where it can be
viable for up to three years. For shorter periods, it can be stored at 4°C for up to two years.[1]

Q2: How should | prepare and store stock solutions of SR 1461317

A: It is recommended to prepare stock solutions in dimethyl sulfoxide (DMSO). SR 146131 is
soluble in DMSO at a concentration of 250 mg/mL (409.73 mM), though ultrasonic assistance
may be necessary for complete dissolution.[1][2] For optimal stability, stock solutions should be
aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to two years or at
-20°C for up to one year.[1][3][4]

Q3: Can | prepare SR 146131 solutions in solvents other than DMSO?

A: While DMSO is the primary recommended solvent for initial stock solutions, SR 146131 can
be prepared in other solvent systems for experimental use. For in vivo studies, protocols
involving co-solvents such as PEG300, Tween-80, saline, and corn oil have been reported,
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though these may result in suspensions rather than clear solutions.[1] It is crucial to verify the
solubility and stability in your specific experimental buffer or solvent system.

Q4: Is SR 146131 sensitive to light or oxygen?

A: While specific data on the photosensitivity and oxidative stability of SR 146131 is not readily
available, it is good laboratory practice to protect solutions from light and air. Store solutions in
amber vials and consider using solvents that have been degassed.

Data Summary

Table 1: Solubility of SR 146131

Solvent/System Concentration Notes

Ultrasonic assistance may be

DMSO 250 mg/mL (409.73 mM) _
required.[1][2]
10% DMSO, 40% PEG300, Suspended solution; ultrasonic
] 2.08 mg/mL (3.41 mM) }
5% Tween-80, 45% Saline assistance needed.[1]
10% DMSO, 90% (20% SBE- Suspended solution; ultrasonic
) ) 2.08 mg/mL (3.41 mM) )
B-CD in Saline) assistance needed.[1]
10% DMSO, 90% Corn OiIl > 2.08 mg/mL (3.41 mM) Clear solution.[1]

Table 2: Recommended Storage Conditions

Form Temperature Duration
Solid Powder -20°C 3 years[1]
4°C 2 years[1]

In Solvent -80°C 2 years[1]
-20°C 1 year[l]
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Issue

Possible Cause

Recommended Action

Precipitation in stock solution

upon storage

- Exceeded solubility limit-

Temperature fluctuations

- Gently warm the solution and
sonicate to redissolve.- Ensure
proper storage temperature is
maintained.- Consider
preparing a more dilute stock

solution.

Inconsistent experimental

results

- Compound degradation-
Improper storage- Repeated

freeze-thaw cycles

- Prepare fresh stock solutions
from solid compound.- Aliquot
stock solutions to minimize
freeze-thaw cycles.- Verify
storage conditions of both solid

and solution forms.

Cloudiness or precipitation

when diluting in aqueous buffer

- Low aqueous solubility

- Increase the percentage of
organic co-solvent (e.g.,
DMSO) if tolerated by the
experimental system.- Use a
surfactant or other solubilizing
agent.- Prepare a fresh, more
dilute stock solution for direct

dilution.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO:

» Weighing: Accurately weigh the required amount of solid SR 146131 (Molecular Weight:

610.16 g/mol ). For 1 mL of a 10 mM solution, 6.1 mg is needed.

» Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the solid

compound.

o Solubilization: Vortex the solution thoroughly. If necessary, use an ultrasonic bath to ensure

complete dissolution. Visually inspect for any undissolved patrticles.
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e Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

amber vials. Store immediately at -80°C or -20°C.

Visualizations

Experimental Workflow for SR 146131 Solution Preparation and Use
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Caption: Workflow for preparing and using SR 146131 solutions.
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Troubleshooting SR 146131 Stability Issues
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Caption: Decision tree for troubleshooting SR 146131 stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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